Cas no 536742-59-3 (4-(3-hydroxypyrrolidin-1-yl)benzonitrile)

• Product Name: 4-(3-hydroxypyrrolidin-1-yl)benzonitrile
• CAS No: 536742-59-3
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• MDL: MFCD11038257
• CID: 1583514
• PubChem ID: 56828629
• Update Time: 2025-08-03

4-(3-hydroxypyrrolidin-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(3-hydroxy-1-pyrrolidinyl)-
• 4-(3-hydroxypyrrolidin-1-yl)benzonitrile
• SCHEMBL10277569
• EN300-2665217
• 4-(3-hydroxy-1-pyrrolidinyl)benzonitrile
• AKOS012215367
• starbld0024576
• 536742-59-3
• CS-0243633

• MDL： MFCD11038257
• Inchi： 1S/C11H12N2O/c12-7-9-1-3-10(4-2-9)13-6-5-11(14)8-13/h1-4,11,14H,5-6,8H2
• InChI Key： JPFAROACVPFOAR-UHFFFAOYSA-N
• SMILES： OC1CN(C2C=CC(C#N)=CC=2)CC1

Computed Properties

• Exact Mass: 188.09506
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• PSA: 47.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(3-hydroxypyrrolidin-1-yl)benzonitrile

Introduction to 4-(3-hydroxypyrrolidin-1-yl)benzonitrile (CAS No. 536742-59-3)

4-(3-hydroxypyrrolidin-1-yl)benzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 536742-59-3, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, featuring a benzonitrile core linked to a hydroxyl-substituted pyrrolidine ring, has garnered attention due to its structural versatility and potential biological activities. The unique combination of these functional groups makes it a valuable scaffold for the development of novel therapeutic agents.

The benzonitrile moiety, characterized by its electron-withdrawing nature, plays a crucial role in modulating the electronic properties of the molecule. This feature is particularly relevant in the design of bioactive compounds, where precise control over molecular interactions is essential. In contrast, the pyrrolidine ring, with its nitrogen-containing heterocycle, contributes to the compound's ability to engage with biological targets such as enzymes and receptors. The presence of a hydroxyl group further enhances its potential for hydrogen bonding, a key interaction mechanism in drug-receptor binding.

Recent advancements in medicinal chemistry have highlighted the importance of hybrid molecules that integrate multiple pharmacophoric elements. 4-(3-hydroxypyrrolidin-1-yl)benzonitrile exemplifies this trend, as it combines the benzonitrile and pyrrolidine moieties in a single framework. Such hybrid structures often exhibit enhanced binding affinity and selectivity compared to their individual components. This has led to increased interest in exploring their applications in various therapeutic areas.

In the context of oncology research, 4-(3-hydroxypyrrolidin-1-yl)benzonitrile has been investigated for its potential as an anti-cancer agent. Studies have demonstrated that molecules with similar structural motifs can interfere with critical signaling pathways involved in tumor growth and progression. The benzonitrile group, in particular, has been shown to exhibit inhibitory effects on certain kinases and other enzymes implicated in cancer biology. Additionally, the hydroxyl-substituted pyrrolidine ring may contribute to the compound's ability to modulate protein-protein interactions relevant to cancer cell proliferation.

Another area of interest is the application of 4-(3-hydroxypyrrolidin-1-yl)benzonitrile in neurodegenerative disease research. Emerging evidence suggests that dysregulation of specific neurotransmitter systems contributes to the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to interact with both central nervous system receptors and enzymes makes it a promising candidate for developing novel therapeutics. Preclinical studies have indicated that derivatives of this molecule may possess neuroprotective properties by mitigating oxidative stress and inflammation associated with these diseases.

The synthesis of 4-(3-hydroxypyrrolidin-1-yl)benzonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by cyclization steps to form the pyrrolidine ring. Advances in catalytic methods have also enabled more efficient and sustainable synthetic pathways, reducing waste and improving overall process economics.

Quality control and analytical characterization are critical aspects of working with 4-(3-hydroxypyrrolidin-1-yl)benzonitrile. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm structural integrity and assess purity. These analytical methods provide essential data for ensuring that the compound meets the stringent requirements for pharmaceutical applications.

The pharmacokinetic properties of 4-(3-hydroxypyrrolidin-1-yl)benzonitrile are another important consideration in its development as a therapeutic agent. Factors such as solubility, bioavailability, metabolic stability, and excretion pathways must be thoroughly evaluated. Computational modeling techniques have been increasingly utilized to predict these properties before experimental validation, thereby accelerating the drug discovery process.

In conclusion, 4-(3-hydroxypyrrolidin-1-yl)benzonitrile (CAS No. 536742-59-3) represents a promising compound with diverse potential applications in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders. Continued investigation into its biological activities and synthetic methodologies will further elucidate its role in advancing medical science.